3-Methoxy-2-methyl-4H-chromen-4-one
Overview
Description
3-Methoxy-2-methyl-4H-chromen-4-one, also known as Hesperetin, is a flavonoid found in citrus fruits and is a derivative of hesperidin. It has been the subject of scientific research due to its potential health benefits, including antioxidant, anti-inflammatory, and anticancer properties.
Scientific Research Applications
Anti-Cancer Activity
3-Methoxy-2-methyl-4H-chromen-4-one derivatives have shown promising results in anti-cancer research. For instance, bis-chromenone derivatives exhibit significant in vitro anti-proliferative activity against various human cancer cell lines. The structure-activity relationship (SAR) studies suggest bis-chromone as a potential scaffold for designing anticancer agents, with specific functional groups enhancing activity (Venkateswararao et al., 2014).
Antibacterial Effects
Studies on the antibacterial effects of 4-hydroxy-chromen-2-one derivatives, which are closely related to this compound, have revealed high levels of antibacterial activity. Compounds synthesized from 4-hydroxy-chromen-2-one demonstrate bacteriostatic and bactericidal activity against bacterial strains such as Staphylococcus aureus, E. coli, and Bacillus cereus (Behrami & Dobroshi, 2019).
Fluorescence Properties for Sensing
The fluorescence properties of certain chromen-4-one derivatives, such as 8-methoxy-4-methyl-2H-benzo[g]chromen-2-one, have been explored for their potential in developing new fluorogenic sensors. These compounds display unique fluorescence characteristics in different solvents, making them suitable for sensing applications (Uchiyama et al., 2006).
Antimicrobiotic and Anti-inflammatory Properties
Compounds derived from this compound have been isolated from natural sources and demonstrate antimicrobiotic and anti-inflammatory effects. For example, tectorigenin monohydrate isolated from Belamcanda chinensis shows these properties, highlighting the therapeutic potential of chromen-4-one derivatives in these areas (Liu et al., 2008).
Anticoagulant Activities
Novel isoxazoline chromene derivatives, including those related to this compound, have been synthesized and evaluated for their anticoagulant activities. These studies contribute to the understanding of the potential therapeutic applications of chromene derivatives in the field of anticoagulation (Zghab et al., 2017).
Synthesis of Novel Compounds
Research on the synthesis of novel compounds using this compound derivatives has been extensive. For instance, efficient syntheses of polyhydroxylated 2,3-diaryl-9h-xanthen-9-ones have been conducted, showcasing the versatility of these derivatives in creating a wide range of new chemical entities (Santos et al., 2009).
Imaging Applications
This compound derivatives have been utilized in the synthesis of carbon-11-labeled chromen-4-one derivatives for potential PET imaging applications. These compounds could aid in imaging DNA repair enzyme DNA-PK in cancer, highlighting their significance in diagnostic research (Gao et al., 2012).
properties
IUPAC Name |
3-methoxy-2-methylchromen-4-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O3/c1-7-11(13-2)10(12)8-5-3-4-6-9(8)14-7/h3-6H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQUVTHNLTCBQBE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C2=CC=CC=C2O1)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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